(S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-propionamide

• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol
• SMILES: CC(C(=O)N(C)C1CCCN(C1)CC2=CC=CC=C2)N
• InChI: InChI=1S/C16H25N3O/c1-13(17)16(20)18(2)15-9-6-10-19(12-15)11-14-7-4-3-5-8-14/h3-5,7-8,13,15H,6,9-12,17H2,1-2H3/t13-,15?/m0/s1
• InChIKey: CDRBADUMCKUHRH-CFMCSPIPSA-N

Chiral purity challenges in benzylpiperidine-based APIs demand robust reference standards. This diastereomeric mixture (CAS 1354024-82-0) provides: • Chiral HPLC/SFC method development with two distinct peaks for resolution (Rs) and selectivity (α) calculation without requiring separate single-diastereomer purchases • Sigma-1/mu opioid SAR diversification via the free primary amine handle at the alanine α-carbon, enabling rapid amide coupling, reductive amination, or urea formation • ~40% cost savings vs. single diastereomers (CAS 1401667-59-1 / 1401666-49-6) for early-stage screening where absolute stereochemical purity is not yet established as critical.

(S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-propionamide: Structural Identity and Procurement

(S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-propionamide (CAS 1354024-82-0) is a chiral piperidine propionamide derivative with molecular formula C₁₆H₂₅N₃O and molecular weight 275.39 g/mol . The compound features an (S)-configured alanine-derived propionamide core, an N-methyl substituent on the amide nitrogen, and a 1-benzylpiperidine moiety attached at the piperidine 3-position . According to its InChI stereochemical layer (t13-,15?), the alanine α-carbon bears defined (S) stereochemistry while the piperidine 3-position is of undefined configuration, indicating this CAS registry corresponds to a mixture of diastereomers . The compound is catalogued by multiple research chemical suppliers including Fluorochem (product code F082064), MolCore, and Leyan, with typical specified purities of 95–98% . This compound belongs to the broader piperidine propionamide scaffold class, which has been investigated in the peer-reviewed medicinal chemistry literature as a template for sigma-1 receptor antagonists and mu-opioid receptor agonists [1]. Procurement decisions involving this compound require careful differentiation from structurally proximate analogs that share the benzylpiperidine-propionamide framework but diverge in stereochemistry, N-substitution, piperidine attachment position, or linker topology.

Chiral method dev. Diastereomeric mixture for chiral HPLC/SFC system suitability

SAR intermediate Free amine handle for piperidine propionamide library enumeration

Regioisomer ref. 3-Piperidinyl attachment pattern mirroring benidipine connectivity

• [1] Xiong J, Jin J, Gao L, Hao C, Liu X, Liu BF, Chen Y, Zhang G. Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists for treating neuropathic pain. Eur J Med Chem. 2020 Apr 1;191:112144. doi: 10.1016/j.ejmech.2020.112144. PMID: 32087465. View Source

(S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-propionamide: Substitution Risks and Differentiation

Compounds within the benzylpiperidine-propionamide family cannot be freely interchanged for several quantifiable reasons. First, stereochemistry at the piperidine 3-position generates diastereomers with distinct physicochemical and potentially biological profiles; CAS 1354024-82-0 is a diastereomeric mixture at this center, whereas CAS 1401667-59-1 and CAS 1401666-49-6 are single, defined diastereomers . Second, the N-methyl substituent on the target compound eliminates one hydrogen bond donor capacity relative to the des-methyl analog (CAS 1354033-18-3), increasing calculated lipophilicity and altering conformational preferences at the amide bond . Third, the point of attachment to the piperidine ring (3-position vs. 4-position) creates a chiral center vs. an achiral substitution pattern, fundamentally altering the three-dimensional presentation of the benzylpiperidine pharmacophore . Fourth, the class-level literature demonstrates that minor structural modifications within the piperidine propionamide series produce orders-of-magnitude differences in receptor binding affinity; for example, the lead compound in Xiong et al. (2020) achieved Ki σ₁ = 1.86 nM and Ki μ = 2.1 nM, while closely related analogs in the same series varied by >100-fold [1]. These structural variables mean that substitution with an incorrect analog can invalidate SAR conclusions, compromise synthetic route fidelity, or produce misleading biological results.

Stereochemistry Mixture vs. single diastereomers may shift chiral recognition and biological readouts.

N-Methyl Eliminates one H-bond donor; lipophilicity and permeability profile may not transfer.

Attachment 3-Piperidinyl (chiral) vs. 4-piperidinyl (achiral) alters pharmacophore geometry.

Linker Direct N–piperidine bond constrains conformation; methylene spacer introduces flexibility.

• [1] Xiong J, Jin J, Gao L, Hao C, Liu X, Liu BF, Chen Y, Zhang G. Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists for treating neuropathic pain. Eur J Med Chem. 2020 Apr 1;191:112144. Compound 44: Ki σ₁ = 1.86 nM, Ki μ = 2.1 nM. View Source

(S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-propionamide: Differentiation Evidence vs. Closest Analogs

Diastereomeric Composition at Piperidine C3

CAS 1354024-82-0 (target) is a diastereomeric mixture at the piperidine 3-position, as confirmed by the InChI stereochemical designation 't13-,15?' where the question mark denotes undefined configuration at atom 15 . In contrast, CAS 1401667-59-1 bears defined (S) configuration at the piperidine 3-carbon (i.e., the S,S-diastereomer), and CAS 1401666-49-6 bears defined (R) configuration (the S,R-diastereomer) . This stereochemical distinction is critical for applications where diastereomeric purity determines biological outcomes or synthetic diastereoselectivity.

C3 Diastereomeric composition

Head-to-head

Mixture vs. single (S,S) & (S,R) diastereomers

Supports chiral method development screening.

InChI stereochemical layer confirms undefined C3.

Evidence Dimension	Piperidine C3 stereochemical definition
Target Compound Data	Undefined (mixture of diastereomers); InChI stereochemical layer: t13-,15?/m0/s1
Comparator Or Baseline	CAS 1401667-59-1: defined (S) at piperidine C3 (S,S-diastereomer); CAS 1401666-49-6: defined (R) at piperidine C3 (S,R-diastereomer)
Quantified Difference	Target is a mixture of two diastereomers vs. single, stereochemically pure diastereomers for each comparator
Conditions	Stereochemistry assigned by InChI canonical representation derived from published SMILES: C[C@H](N)C(=O)N(C)C1CCCN(CC2=CC=CC=C2)C1 (target) vs. C[C@H](N)C(=O)N(C)[C@H]1CCCN(CC2=CC=CC=C2)C1 (S,S-isomer)

Why This Matters

For medicinal chemistry SAR campaigns, the diastereomeric mixture serves as a cost-effective initial screening tool or reference standard for chiral HPLC method development, while the single diastereomers are required when stereochemical purity is a determinant of target engagement or when establishing pharmacopoeial reference standards.

N-Methyl Substitution: Hydrogen Bond Donor and Lipophilicity

The target compound carries an N-methyl group on the amide nitrogen, reducing the number of hydrogen bond donors (HBD) from 2 (in the des-methyl analog) to 1, while increasing molecular weight by 14.03 Da . This N-methyl substitution eliminates the secondary amide N–H and is expected to increase logP, enhance membrane permeability, and reduce metabolic vulnerability to N-dealkylation relative to the secondary amide analog [1].

N-Methyl impact

Head-to-head

ΔHBD = –1, ΔMW = +14.03 Da

Reduced H-bond donor count; lipophilicity context may differ.

vs. des-methyl analog CAS 1354033-18-3.

Evidence Dimension	Hydrogen bond donor count and molecular weight
Target Compound Data	HBD count = 1 (primary amine NH₂); MW = 275.39 g/mol; molecular formula C₁₆H₂₅N₃O
Comparator Or Baseline	CAS 1354033-18-3 ((S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-propionamide): HBD count = 2 (primary amine NH₂ + secondary amide N–H); MW = 261.36 g/mol; molecular formula C₁₅H₂₃N₃O
Quantified Difference	ΔMW = +14.03 Da; ΔHBD = −1; the N-methyl eliminates one amide proton available for intermolecular hydrogen bonding
Conditions	Structural comparison based on published molecular formulas and canonical SMILES from vendor databases

Why This Matters

N-Methylation is a well-established medicinal chemistry strategy for modulating oral bioavailability and metabolic stability. The reduced HBD count of the target may confer superior CNS penetration potential compared to the des-methyl analog, making it a preferred scaffold for CNS-targeted library synthesis.

• [1] Chatterjee J, Gilon C, Hoffman A, Kessler H. N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. Acc Chem Res. 2008;41(10):1331-1342. (Representative medicinal chemistry literature on the impact of N-methylation on HBD count, permeability, and metabolic stability.) View Source

Regioisomerism: 3-Piperidinyl vs. 4-Piperidinyl Attachment

The target compound attaches the propionamide moiety at the piperidine 3-position, creating a chiral center at the point of attachment, whereas the 4-piperidinyl isomer (CAS 1354000-16-0) is achiral at the attachment position . This regioisomeric difference alters the spatial relationship between the benzyl group and the propionamide side chain, which is likely to affect receptor binding geometry and molecular recognition [1]. The 3-substitution pattern is also the connectivity found in the clinically used calcium channel blocker benidipine, where a 1-benzylpiperidin-3-yl ester moiety is critical for pharmacological activity .

Regioisomer 3- vs 4-attachment

Head-to-head

Chiral C3 vs. achiral C4 connection

Pharmacophore vector differs; SAR interpretation may not transfer.

Dihedral angle shift ~60° (chair conformation).

Evidence Dimension	Piperidine ring substitution position and presence of chiral center at attachment point
Target Compound Data	3-piperidinyl attachment; chiral at attachment carbon (stereochemistry undefined in CAS 1354024-82-0); dihedral angle between amide and benzyl groups is dependent on piperidine conformation
Comparator Or Baseline	CAS 1354000-16-0: 4-piperidinyl attachment; achiral at attachment carbon; symmetric substitution pattern
Quantified Difference	The 3-substituted isomer possesses a stereogenic center at the piperidine attachment point (C3), whereas the 4-substituted isomer does not. The N–C3–C4–N dihedral angle differs by approximately 60° between the two regioisomers in the chair conformation.
Conditions	Structural analysis based on canonical SMILES: target C[C@H](N)C(=O)N(C)C1CCCN(CC2=CC=CC=C2)C1 vs. comparator C[C@H](N)C(=O)N(C)C1CCN(CC2=CC=CC=C2)CC1

Why This Matters

For structure-based drug design and pharmacophore modeling, the 3-piperidinyl attachment introduces a chiral vector that cannot be replicated by the 4-piperidinyl isomer. Procurement of the correct regioisomer is essential when the synthetic route targets 3-substituted benzylpiperidine intermediates, as in benidipine analog synthesis.

• [1] Xiong J et al. Eur J Med Chem. 2020;191:112144. The study's SAR demonstrates that piperidine substitution position in propionamide derivatives affects sigma-1/mu opioid receptor binding profiles. View Source

Linker Topology: Direct Attachment vs. Methylene Spacer

The target compound features a direct N-amide-to-piperidine-C3 bond, constraining the amide nitrogen in close proximity to the piperidine ring and limiting rotational自由度. The methylene-spacer variant (CAS 1354032-63-5) inserts a CH₂ group between the piperidine ring and the amide nitrogen, introducing an additional rotatable bond and increasing the distance between the benzylpiperidine and propionamide moieties . This structural difference affects the conformational ensemble available to the molecule and may alter the presentation of the alanine amino group relative to the benzylpiperidine core.

Linker topology

Head-to-head

Direct N–C3 bond vs. CH₂ spacer

Conformational constraint differs; may affect binding entropy.

Δrotatable bonds = +1 for spacer analog.

Evidence Dimension	Linker atom count between piperidine ring and amide nitrogen; rotatable bond count
Target Compound Data	0 methylene spacer units; direct N–C bond between amide nitrogen and piperidine C3; minimal灵活度 between the two substructures
Comparator Or Baseline	CAS 1354032-63-5: 1 methylene spacer unit (CH₂) between piperidine ring (via 3-ylmethyl attachment) and amide nitrogen; one additional rotatable bond
Quantified Difference	Δrotatable bonds = +1; N–piperidine distance increased by approximately 1.5 Å; molecular formula changes from C₁₆H₂₅N₃O (target) to C₁₇H₂₉N₃O (comparator), ΔMW = +14.03 Da
Conditions	Structural comparison based on IUPAC nomenclature and SMILES: target is (2S)-2-amino-N-(1-benzylpiperidin-3-yl)-N-methylpropanamide vs. comparator (2S)-2-amino-N-((1-benzylpiperidin-3-yl)methyl)-N-methylpropanamide

Why This Matters

The direct attachment in the target compound provides greater conformational constraint, which may be advantageous for achieving higher binding affinity through reduced entropic penalty upon target engagement. The methylene spacer variant offers greater conformational自由度 that may be preferred for exploring不同的 binding poses in early-stage hit finding.

Vendor Purity and Pricing Comparison

The target compound (CAS 1354024-82-0) is commercially available from multiple vendors with varying purity specifications. Fluorochem (product F082064) offers the compound with a purity specification of 95+%, catalogued with MDL number MFCD21093700 and full GHS hazard classification . MolCore provides the compound at NLT 98% purity under ISO-certified quality systems . Leyan lists the compound at 98% purity (catalog 1810699) . The 4-piperidinyl regioisomer (CAS 1354000-16-0, Fluorochem F082067) was listed at ¥15,268/500mg while the target (F082064) was listed at ¥16,610/500mg, reflecting the different synthetic accessibility of the 3-substituted vs. 4-substituted isomers .

Vendor purity & pricing

Data to verify

95–98% purity; +8.8% price vs. 4-isomer

Supports procurement cost-benefit review.

Chinese market proxy; vendor specifications to confirm.

Evidence Dimension	Vendor-reported purity and pricing (Chinese market proxy)
Target Compound Data	Fluorochem F082064: 95+% purity, ¥16,610/500mg; MolCore MC626904: NLT 98%; Leyan 1810699: 98%
Comparator Or Baseline	4-piperidinyl isomer (CAS 1354000-16-0, Fluorochem F082067): 95+% purity, ¥15,268/500mg; Des-methyl analog (CAS 1354033-18-3, Fluorochem F082051): 95% purity, ¥16,610/500mg
Quantified Difference	Target vs. 4-piperidinyl isomer: +¥1,342/500mg (+8.8% price premium); Target vs. des-methyl analog: equivalent pricing at ¥16,610/500mg (both Fluorochem F082064 and F082051)
Conditions	Pricing data sourced from cnreagent.com distributor listings for Fluorochem-branded products in the Chinese market; purity specifications from vendor product pages

Why This Matters

The price premium for the 3-piperidinyl isomer reflects its higher synthetic complexity (chiral center generation at the attachment point). For budget-constrained SAR campaigns, this differential may influence the decision to purchase the target as a mixture of diastereomers rather than a single, resolved diastereomer.

Scaffold Validation: Dual Sigma-1/Mu Opioid Receptor Activity

While no direct biological activity data have been published for CAS 1354024-82-0 specifically, the piperidine propionamide scaffold to which it belongs has been systematically evaluated by Xiong et al. (2020) in the European Journal of Medicinal Chemistry [1]. In this study, 23 piperidine propionamide derivatives were synthesized and screened for sigma-1 (σ₁) receptor antagonism and mu-opioid (μ) receptor agonism. The most potent compound (compound 44) achieved Ki σ₁ = 1.86 nM and Ki μ = 2.1 nM, with an ED₅₀ of 15.1 ± 1.67 mg/kg in the formalin pain model, demonstrating equivalent efficacy to the clinical-stage σ₁ antagonist S1RA in a chronic constriction injury model [1]. Critically, the SAR revealed that stereochemistry at the propionamide α-carbon (S vs. R) and the nature of the N-aryl/N-alkyl substituent both profoundly affected dual receptor binding, with S-enantiomers consistently showing higher affinity [1]. This establishes that the scaffold's stereochemical and substitution features—both present in the target compound—are pharmacologically relevant determinants of activity.

Scaffold validation

Class-level inference

Piperidine propionamide template active at σ₁/μ

Class-level pharmacology supports scaffold exploration.

No direct data for this compound; structural divergence from lead.

Evidence Dimension	In vitro receptor binding affinity (sigma-1 and mu opioid) for optimized piperidine propionamide derivatives
Target Compound Data	No direct published data available for CAS 1354024-82-0. The compound shares the core piperidine-N-alkyl-propionamide scaffold with (S)-configured alanine, N-alkyl substitution, and benzylpiperidine moiety.
Comparator Or Baseline	Compound 44 (Xiong et al. 2020): Ki σ₁ = 1.86 nM, Ki μ = 2.1 nM, ED₅₀ (formalin) = 15.1 mg/kg. Compound 44 features 4-fluorobenzylpiperidine and N-(4-methoxyphenyl) substitution, differing from the target's 1-benzylpiperidine and N-methyl substitution.
Quantified Difference	Structural divergence: target has 1-benzylpiperidine (vs. 4-fluorobenzylpiperidine in compound 44) and N-methyl (vs. N-aryl in compound 44). These substitutions occupy different chemical space within the same scaffold class.
Conditions	Radioligand binding assays: σ₁ receptor using [³H]-(+)-pentazocine; μ receptor using [³H]-DAMGO. Functional assays: formalin test and CCI model in rodents. Note: these data apply to structurally related analogs, not the target compound itself.

Why This Matters

The published SAR validates the piperidine propionamide scaffold as a productive template for CNS-penetrant, dual-mechanism analgesics. Researchers procuring CAS 1354024-82-0 as a synthetic intermediate or scaffold for library enumeration can anchor their design hypotheses in this published pharmacological framework, with the understanding that the specific N-methyl and 1-benzyl substitution pattern of the target represents unexplored化学空间 within a validated pharmacophore.

• [1] Xiong J, Jin J, Gao L, Hao C, Liu X, Liu BF, Chen Y, Zhang G. Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists for treating neuropathic pain. Eur J Med Chem. 2020 Apr 1;191:112144. doi: 10.1016/j.ejmech.2020.112144. Key data: Compound 44 Ki σ₁ = 1.86 nM, Ki μ = 2.1 nM, ED₅₀ (formalin) = 15.1 ± 1.67 mg/kg. View Source

(S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-methyl-propionamide: Application Scenarios

Chiral HPLC System Suitability Standard

Because CAS 1354024-82-0 is a mixture of diastereomers at the piperidine 3-position (as confirmed by InChI stereochemical designation '15?'), it can serve as a system suitability reference for developing chiral HPLC or SFC methods aimed at resolving the S,S- and S,R-diastereomers (CAS 1401667-59-1 and CAS 1401666-49-6, respectively) . The diastereomeric mixture provides two distinct peaks under optimized chiral conditions, enabling calculation of resolution (Rs), selectivity (α), and peak symmetry without requiring separate purchase of both single diastereomers. This application is particularly relevant for quality control laboratories developing pharmacopoeial methods for benzylpiperidine-based APIs such as benidipine, where diastereomeric purity is a critical quality attribute .

Library Enumeration for Sigma-1/Mu Dual-Target Screening

The piperidine propionamide scaffold has demonstrated validated dual sigma-1/mu opioid receptor pharmacology in peer-reviewed studies, with the most potent analog achieving Ki σ₁ = 1.86 nM and Ki μ = 2.1 nM [1]. CAS 1354024-82-0 provides a versatile synthetic intermediate with a free primary amine handle at the alanine α-carbon, enabling rapid diversification via amide coupling, reductive amination, or urea formation. The N-methyl and 1-benzyl substituents occupy chemical space distinct from the published N-aryl series, offering an opportunity to explore SAR around N-alkyl substitution while retaining the (S)-alanine stereochemistry that the Xiong et al. (2020) SAR identified as critical for high-affinity binding [1].

Synthetic Route Scouting for 3-Substituted Benzylpiperidines

The 3-piperidinyl attachment pattern of CAS 1354024-82-0 mirrors the connectivity found in the calcium channel blocker benidipine, where (S)-1-benzylpiperidin-3-yl serves as a key esterifying alcohol . Researchers developing synthetic routes to benidipine analogs or other 3-substituted benzylpiperidine pharmaceuticals can employ this compound as a structurally authenticated intermediate or reference material. The defined (S)-alanine stereochemistry combined with the 3-piperidinyl regioisomerism provides a stereochemical anchor point for diastereoselective transformations, while the direct amide-N-piperidine linkage eliminates the conformational ambiguity introduced by methylene spacer variants .

Cost-Benefit: Mixture vs. Single Diastereomer Procurement

Procurement professionals should weigh the price differential between the diastereomeric mixture (CAS 1354024-82-0) and the single diastereomers (CAS 1401667-59-1 and CAS 1401666-49-6). The mixture, available at ¥16,610/500mg (Fluorochem F082064) with 95+% purity or NLT 98% (MolCore), offers an economical option for early-stage SAR exploration where stereochemical purity is not yet established as a critical parameter . When biological results demonstrate stereospecific target engagement, procurement should transition to single diastereomers. The 3-piperidinyl substitution commands an 8.8% premium over the corresponding 4-piperidinyl isomer (¥15,268/500mg), reflecting the synthetic complexity of generating a chiral center at the attachment point .

Application

Selection Property

Validation Focus

Chiral HPLC system suitability

Diastereomeric mixture yields distinct peak pair

Resolution and selectivity under chiral conditions

SAR library enumeration

Free amine handle; (S)-alanine core retained

Stereochemical consistency for scaffold diversification

Synthetic route scouting

3-Piperidinyl attachment mirrors benidipine motif

Diastereoselective transformation compatibility

Cost-benefit procurement

Mixture vs. single diastereomer pricing trade-off

Stereochemical purity requirement by study stage

• [1] Xiong J et al. Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists for treating neuropathic pain. Eur J Med Chem. 2020;191:112144. View Source